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Compound of Interest

Compound Name: Aminoacyl tRNA synthetase-IN-4

Cat. No.: B2739051 Get Quote

Technical Support Center: Aminoacyl tRNA
synthetase-IN-4
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the stability and storage conditions of Aminoacyl
tRNA synthetase-IN-4.

Frequently Asked Questions (FAQs)
Q1: What is Aminoacyl tRNA synthetase-IN-4?

Aminoacyl tRNA synthetase-IN-4 (also known as Compound 1l) is a potent inhibitor of prolyl-

tRNA synthetase from Candida albicans.[1][2] It belongs to a series of quinoline analogues and

has demonstrated significant antifungal research potential.[1]

Q2: How should I store the lyophilized powder of Aminoacyl tRNA synthetase-IN-4 upon

receipt?

For long-term storage of the lyophilized powder, it is recommended to store the vial at -20°C or

-80°C. Under these conditions, the compound is expected to be stable for an extended period.

For short-term storage, 4°C is acceptable. The product is typically shipped at room

temperature, and this short-term exposure does not compromise its stability.
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Q3: What is the recommended procedure for reconstituting Aminoacyl tRNA synthetase-IN-
4?

It is crucial to refer to the Certificate of Analysis (CofA) provided by the supplier for product-

specific reconstitution instructions. As a general guideline for small molecule inhibitors:

Centrifuge the vial: Before opening, briefly centrifuge the vial at a low speed (e.g., 1,000 x g)

for a few seconds to ensure all the lyophilized powder is at the bottom.

Solvent Selection: Dimethyl sulfoxide (DMSO) is a common solvent for initial stock solution

preparation. For aqueous buffers, ensure the final concentration of DMSO is kept low

(typically <0.5%) in your experimental setup to avoid cytotoxicity.

Dissolution: Add the appropriate volume of the chosen solvent to the vial to achieve the

desired stock concentration. Vortex gently until the powder is completely dissolved.

Q4: How should I store the reconstituted stock solution?

Once reconstituted, it is recommended to aliquot the stock solution into smaller, single-use

volumes to minimize freeze-thaw cycles. These aliquots should be stored at -20°C for short-

term storage (up to one month) or at -80°C for long-term storage (up to six months).

Q5: What is the stability of Aminoacyl tRNA synthetase-IN-4 in solution?

The stability of Aminoacyl tRNA synthetase-IN-4 in solution can vary depending on the

solvent, storage temperature, and pH. It is best practice to use freshly prepared solutions for

experiments. If storing reconstituted solutions, follow the guidelines in Q4 and avoid repeated

temperature fluctuations.
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Issue Possible Cause Recommended Solution

Compound will not dissolve
Insufficient solvent volume or

inappropriate solvent.

- Ensure you have added the

correct volume of solvent for

your desired concentration.-

Gently warm the solution (if the

compound's properties allow)

or sonicate briefly.- If using an

aqueous buffer, consider

preparing the initial stock in an

organic solvent like DMSO

first.

Precipitate forms in the stock

solution upon freezing

The compound's solubility is

lower at colder temperatures.

- Before use, allow the aliquot

to thaw completely at room

temperature.- Gently vortex to

ensure the compound is fully

redissolved before adding to

your experimental setup.

Inconsistent experimental

results

- Multiple freeze-thaw cycles of

the stock solution.-

Degradation of the compound

in solution.

- Use fresh aliquots for each

experiment.- Prepare fresh

stock solutions more

frequently.

Quantitative Data Summary
Parameter Value Reference

IC₅₀ ( C. albicans prolyl-tRNA

synthetase)
0.026 µM [1][2]

Molecular Formula C₁₆H₉BrClNO₂ [1]

Molecular Weight 362.61 g/mol [1]

CAS Number 342017-94-1 [1]
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General Protocol for Preparation of a 10 mM Stock Solution in DMSO:

Materials:

Aminoacyl tRNA synthetase-IN-4 (lyophilized powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Procedure:

1. Briefly centrifuge the vial of lyophilized Aminoacyl tRNA synthetase-IN-4 to collect all the

powder at the bottom.

2. Calculate the required volume of DMSO to achieve a 10 mM stock solution. For example,

for 1 mg of powder (MW = 362.61 g/mol ):

Moles = 0.001 g / 362.61 g/mol = 2.758 x 10⁻⁶ moles

Volume (L) = 2.758 x 10⁻⁶ moles / 0.010 mol/L = 2.758 x 10⁻⁴ L = 275.8 µL

3. Carefully add the calculated volume of DMSO to the vial.

4. Gently vortex the vial until the powder is completely dissolved.

5. Aliquot the stock solution into sterile microcentrifuge tubes in volumes appropriate for your

experiments.

6. Store the aliquots at -20°C or -80°C.
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Aminoacyl tRNA synthetase-IN-4 Storage Workflow

Receipt of Lyophilized Powder

Short-term Storage
(≤ 1 month)

Store at 4°C

Long-term Storage
(> 1 month)

Store at -20°C or -80°C

Reconstitution
(e.g., in DMSO)

Short-term Storage of Aliquots
(≤ 1 month)

Store at -20°C

Long-term Storage of Aliquots
(> 1 month)

Store at -80°C

Use in Experiment

Click to download full resolution via product page

Caption: Recommended storage workflow for Aminoacyl tRNA synthetase-IN-4.
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Troubleshooting Solubility Issues

Compound Not Dissolving

Is solvent volume correct?

No, adjust volume

Is the solvent appropriate?

Yes

Gently warm or sonicate

Yes

Prepare stock in organic solvent (e.g., DMSO)

No

Compound Dissolved

Click to download full resolution via product page

Caption: A logical workflow for resolving solubility problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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